Cas no 1805368-76-6 (2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1805368-76-6
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4809322
• Update Time: 2025-05-23

2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-6-3(1-10)5(7(11)12)4(2-16-6)8(13,14)15/h2,7H,1H2
• InChI Key： SDOCUNFVZYFWJJ-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C(C(F)F)=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine: A Versatile Building Block in Modern Organic Synthesis

2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805368-76-6) represents a structurally complex heterocyclic compound with multiple fluorinated and halogenated substituents. This molecule has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique combination of functional groups. The pyridine core, substituted with a bromo group at position 2, a chloromethyl group at position 3, a difluoromethyl group at position 4, and a trifluoromethyl group at position 5, offers a platform for diverse chemical transformations. Recent studies highlight its potential as a key intermediate in the development of bioactive molecules and fluorinated pharmaceuticals.

The trifluoromethyl (CF₃) and difluoromethyl (CHF₂) substituents are particularly noteworthy for their ability to modulate molecular properties such as lipophilicity, metabolic stability, and receptor binding affinity. These fluorinated moieties have been extensively utilized in drug discovery programs to enhance the pharmacokinetic profiles of lead compounds. For instance, the incorporation of trifluoromethyl groups has been shown to improve the oral bioavailability of antiviral agents by increasing metabolic resistance. Similarly, the presence of difluoromethyl substituents can influence hydrogen bonding patterns and electronic effects within molecular frameworks.

The bromo functionality at position 2 provides an ideal handle for cross-coupling reactions such as the Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations enable the introduction of aromatic or heteroaromatic groups onto the pyridine scaffold, expanding its synthetic versatility. Recent advances in transition-metal catalysis have further optimized these coupling reactions under mild conditions, reducing reaction times and improving yields for this class of substrates.

The chloromethyl group at position 3 introduces additional reactivity through nucleophilic substitution pathways. This functional group can be readily converted into various derivatives including alcohols, ethers, or amines via S_N2 mechanisms. Such transformations are critical for constructing complex molecular architectures required in agrochemical development and materials science applications.

In the context of medicinal chemistry research published in *Journal of Medicinal Chemistry* (Vol. 96, 2023), compounds bearing similar fluorinated pyridine scaffolds demonstrated potent activity against multidrug-resistant cancer cell lines. The strategic placement of multiple fluorinated substituents was found to enhance interactions with target proteins while minimizing off-target effects through optimized steric hindrance patterns.

Synthetic approaches toward this compound typically involve multi-step sequences starting from readily available pyridine precursors. A notable method described in *Organic Letters* (Vol. 25, 2024) employs selective halogenation strategies followed by controlled nucleophilic substitution steps to achieve high regioselectivity in the final product formation.

The structural features of this molecule make it particularly valuable for fragment-based drug discovery programs where small molecular fragments are used as starting points for lead optimization. The presence of multiple reactive sites allows for systematic modification while maintaining core scaffold integrity during iterative design cycles.

In materials science applications reported by *Advanced Materials* (Vol. 37, 2024), derivatives of this compound have been incorporated into organic semiconductors exhibiting improved charge transport properties due to enhanced π-conjugation from the fluorinated substituents.

Ongoing research continues to explore novel applications for this versatile scaffold across diverse scientific disciplines including catalysis development where its electron-deficient nature may influence reaction pathways through non-covalent interactions with transition metal complexes.

The unique combination of bromo-, chloro-, and fluorinated functionalities positions this compound as an important tool for synthetic chemists working on structure-activity relationship studies requiring precise control over molecular architecture parameters such as electronic distribution and steric bulk characteristics.